Cas no 132154-15-5 ((1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine)

• Product Name: (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine
• CAS No: 132154-15-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD06762222
• CID: 2184402
• PubChem ID: 12370446
• Update Time: 2025-10-28

(1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-5-methoxyindanylamine
• (S)-5-METHOXY-2,3-DIHYDRO-1H-INDEN-1-AMINE
• (1S)-2,3-DIHYDRO-5-METHOXY-1H-INDEN-1-AMINE
• (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine

• MDL： MFCD06762222
• Inchi： 1S/C10H13NO/c1-12-8-3-4-9-7(6-8)2-5-10(9)11/h3-4,6,10H,2,5,11H2,1H3/t10-/m0/s1
• InChI Key： BIYHMCGHGLLTIN-JTQLQIEISA-N
• SMILES： O(C)C1C=CC2=C(C=1)CC[C@@H]2N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine

Recent Advances in the Study of (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine (CAS: 132154-15-5)

The compound (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine (CAS: 132154-15-5) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its indane scaffold, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine. A study published in the Journal of Medicinal Chemistry (2023) described an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yield and enantiomeric excess. This advancement is critical for scaling up production and ensuring the availability of high-quality material for further pharmacological testing. The study also highlighted the importance of the methoxy group at the 5-position, which appears to play a significant role in the compound's binding affinity to target receptors.

In terms of biological activity, (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine has shown promise as a modulator of serotonin receptors. Preclinical studies have demonstrated its selective affinity for the 5-HT_1A receptor subtype, suggesting potential applications in the treatment of anxiety and depression. A 2022 study in Neuropharmacology reported that the compound exhibited anxiolytic-like effects in rodent models without the sedative side effects commonly associated with traditional benzodiazepines. These findings position it as a candidate for next-generation anxiolytic drugs with improved safety profiles.

Further investigations have explored the compound's potential in neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2023) indicated that (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine may have neuroprotective properties, possibly through its interaction with sigma-1 receptors. In vitro studies showed that the compound reduced oxidative stress and apoptosis in neuronal cells exposed to amyloid-beta peptides, a hallmark of Alzheimer's disease. These results, while preliminary, open new avenues for the development of therapeutics targeting neurodegenerative conditions.

The pharmacokinetic profile of (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine has also been a subject of recent research. A 2023 study in Drug Metabolism and Disposition characterized its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable oral bioavailability and blood-brain barrier penetration. These properties are essential for its potential use as a CNS-active drug. The study also identified the major metabolic pathways, which will be crucial for predicting drug-drug interactions and optimizing dosing regimens in future clinical trials.

Despite these promising findings, challenges remain in the development of (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine as a therapeutic agent. Current research is addressing issues such as selectivity over related receptor subtypes and potential off-target effects. Additionally, the compound's long-term safety profile needs to be thoroughly evaluated in more extensive preclinical studies before progressing to human trials. Nevertheless, the growing body of research on this molecule underscores its potential as a valuable tool compound and a promising lead for drug discovery in CNS disorders.